Cas no 1804711-52-1 (4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid
• CAS No: 1804711-52-1
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4851424
• Update Time: 2025-05-19

4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid

• Inchi： 1S/C9H9F2NO4/c1-15-4-3-12-6(9(13)14)7(16-2)5(4)8(10)11/h3,8H,1-2H3,(H,13,14)
• InChI Key： GNFRLKRPMIBUFW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)O)C=1OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid

Introduction to 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid (CAS No. 1804711-52-1)

4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid, identified by the CAS number 1804711-52-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The presence of both difluoromethyl and dimethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group, characterized by its electron-withdrawing nature, enhances the lipophilicity and metabolic stability of molecules, which is a critical factor in drug design. This feature has been widely exploited in medicinal chemistry to improve pharmacokinetic profiles. On the other hand, the dimethoxy substituents contribute to the compound's solubility and reactivity, facilitating its incorporation into complex synthetic pathways. Together, these functional groups make 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid a versatile intermediate for constructing pharmacophores with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing innovative treatments for various diseases, including cancer, infectious diseases, and neurological disorders. Pyridine derivatives have emerged as a cornerstone in this pursuit due to their ability to modulate multiple biological targets. Specifically, compounds containing the difluoromethyl moiety have shown promise in inhibiting key enzymes and pathways involved in cancer progression. For instance, studies have demonstrated that derivatives of this compound can selectively target tyrosine kinases, which are overexpressed in many solid tumors.

Moreover, the dimethoxy groups in 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid allow for further derivatization, enabling chemists to fine-tune the properties of the resulting molecules. This flexibility has led to the synthesis of numerous analogs that exhibit enhanced binding affinity and selectivity towards specific biological receptors. Such modifications are crucial for optimizing drug candidates and minimizing off-target effects.

One of the most compelling aspects of this compound is its role as a building block for drug discovery programs. Researchers have leveraged its structural features to develop inhibitors of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These enzymes play pivotal roles in inflammatory responses and immune regulation, making them attractive targets for therapeutic intervention. Preclinical studies have indicated that compounds derived from 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid exhibit promising anti-inflammatory properties without significant immunosuppressive effects.

The pharmaceutical industry has also explored this compound's potential in antiviral applications. The unique electronic distribution facilitated by the difluoromethyl and dimethoxy groups allows for interactions with viral proteases and polymerases, disrupting viral replication cycles. Preliminary data suggest that certain derivatives can inhibit the activity of RNA-dependent RNA polymerases in influenza viruses, offering a novel approach to combat seasonal and pandemic strains.

From a synthetic chemistry perspective, 4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid serves as an excellent precursor for constructing more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of aryl or heteroaryl groups at various positions within the pyridine core, expanding the chemical space available for drug discovery. Additionally, palladium-catalyzed hydrogenation techniques can be employed to functionalize the carboxylic acid group, allowing for further derivatization into esters or amides—functional forms that are commonly observed in approved drugs.

The versatility of this compound is further underscored by its application in materials science. Pyridine derivatives are known to exhibit favorable properties when incorporated into organic electronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the difluoromethyl group enhances charge transport properties, while the aromatic system provides stability against environmental degradation. Recent studies have demonstrated that thin films containing this compound can improve device efficiency significantly.

In conclusion,4-(Difluoromethyl)-3,5-dimethoxypyridine-2-carboxylic acid (CAS No. 1804711-52-1) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—particularly the presence of both difluoromethyl and dimethoxy substituents—make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at forefront of innovation in chemical biology.